7-methoxy-N-(4-(N-methylacetamido)phenyl)benzofuran-2-carboxamide

• IUPAC Name: N-[4-[acetyl(methyl)amino]phenyl]-7-methoxy-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C19H18N2O4/c1-12(22)21(2)15-9-7-14(8-10-15)20-19(23)17-11-13-5-4-6-16(24-3)18(13)25-17/h4-11H,1-3H3,(H,20,23)
• InChI Key: CQZNOMLDPOGCMF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)C1=CC=C(C=C1)NC(=O)C2=CC3=C(O2)C(=CC=C3)OC
• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.4 g/mol

Description

This compound is a derivative of benzofuran. Benzofuran compounds are ubiquitous in nature and have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. The compound is a part of a series of novel 7-methoxy-N-(substituted phenyl)benzofuran-2-carboxamide derivatives.

Synthesis Analysis

The compound is synthesized in moderate to good yields. Novel methods for constructing benzofuran rings have been discovered in recent years. A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Molecular Structure Analysis

The molecular structure of this compound includes a benzofuran ring, which is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials. The compound has -CH3 substitution at R2 position and -OH substitution at R3 position.

Chemical Reactions Analysis

The compound is part of a series of benzofuran-2-yl-(4,5-dihydro-3,5-substituted diphenylpyrazol-1-yl)methanone compounds obtained by microwave-assisted synthesis (MWI).

Scientific Research Applications

Antitumor Activity

Benzofuran derivatives have demonstrated potent antitumor properties. . Further investigations are needed to elucidate its precise mechanisms and specific targets.

Antibacterial Effects

The compound’s antibacterial activity is noteworthy. It may exhibit inhibitory effects against various bacterial strains, including Gram-positive and Gram-negative bacteria. . Investigating its mode of action and optimizing its efficacy could lead to novel antibiotics.

Anti-Hepatitis C Virus (HCV) Activity

A recently discovered macrocyclic benzofuran derivative demonstrated anti-HCV activity. . Further clinical trials and mechanistic studies are warranted to validate its efficacy.

Drug Scaffold Development

Researchers have explored novel scaffold compounds based on benzofuran derivatives. These scaffolds serve as templates for designing new drugs. . Investigating structure-activity relationships and optimizing these scaffolds could lead to innovative drug candidates.

Mechanism of Action

Target of Action

Benzofuran compounds, a class to which this compound belongs, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Mode of Action

Benzofuran derivatives have been reported to exhibit significant cell growth inhibitory effects . The presence of certain substituents on the benzofuran ring, such as a 6-methoxy group, has been associated with maximum inhibitory activity .

Biochemical Pathways

Benzofuran compounds have been associated with interference in pathways related to bacterial virulence, including the two-component regulation system, flagellar assembly, bacterial secretion system, quorum sensing, abc transporters, and bacterial chemotaxis .

Pharmacokinetics

The presence of the benzofuran ring in many drugs suggests that these compounds may have favorable pharmacokinetic properties .

Result of Action

Benzofuran derivatives have been reported to exhibit significant cell growth inhibitory effects .

Action Environment

It is known that the biological activities of benzofuran compounds can be influenced by the presence of electron-donating or electron-withdrawing groups at the benzene ring of the benzofuran .

Future Directions

The compound with -CH3 substitution at R2 and -OH substitution at R3 positions of the benzofuran moiety might serve as the lead exhibiting potent anti-excitotoxic, ROS scavenging, and antioxidant activities. Further synthesis and evaluation will be necessary to confirm this possibility.